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Compound Focus: Nopco NXZ

CAS No.: 12794-56-8

Cat. No.: S1824518

Nopco NXZ: Product Overview

NOPCO NXZ is a metallic soap-type defoamer and anti-foaming agent specifically formulated for latex and
emulsion systems, including acrylic, vinyl acetate, and vinyl acetate-acrylic emulsions [1] [2]. Its
effectiveness stems from a composition that gives it a lower surface tension than the foam liquid, allowing it

to penetrate and break the foam film [2].

The table below summarizes its key technical properties:

Property Specification Source
Composition Mixture of mineral oil, metallic soap, and nonionic surfactant [1]
Appearance Light yellowish brown liquid [1]
lonicity Nonionic [1] [3]
Specific Gravity 0.89 (20°C) [1]

pH 5.1 (2% aqueous dispersion) [1]
Viscosity 170 mPa:-s (25°C) [1]
Flash Point 174 °C [1]
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Property Specification Source
Dispersibility Dispersible in water [1]
Hard Water Resistance Good [1]
Recommended Usage 0.1 - 0.3 mass% on the solid weight of emulsions and [1]
Level latexes

Troubleshooting FAQs

Here are answers to common application questions.

Q1: What is the recommended method for incorporating Nopco NXZ into my latex formulation?

e Direct Addition: It can be added directly during the manufacturing process, ideally under agitation to
ensure uniform dispersion [1].

¢ Diluted Addition: It can also be diluted with water before use. If diluting, ensure it is done under
mixing conditions [1].

e Mixing Before Use: If the product has separated after long storage, mix well before use to
reconstitute it [1].

Q2: I added Nopco NXZ, but foam persists. What could be wrong?

¢ Insufficient Dosage: The standard dosage of 0.1-0.3% may need optimization for your specific
system. You may need to increase the dosage slightly, but always verify performance through
controlled tests [1].

¢ Ineffective Dispersion: Simply adding the defoamer is not enough; it must be properly dispersed
throughout the liquid. Ensure your mixing is robust and thorough enough to distribute the defoamer
effectively [2].

e Compatibility Issues: While Nopco NXZ works well with many systems (especially acrylics and vinyl
acetates), its performance can vary. If the issue continues, the defoamer may not be fully compatible
with your specific latex formulation [1] [3].

Q3: The defoamer caused surface defects in my coating. How can I prevent this? Defoamers are known

to sometimes cause coating defects like craters or fisheyes [2]. To minimize this risk:

o Verify Compatibility: Test the defoamer in your complete formulation before full-scale application.
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e Avoid Over-use: Using more defoamer than necessary can increase the risk of surface defects.

Adhere to the recommended dosage range [1] [2].
e Ensure Proper Mixing: Inadequate dispersion can cause the defoamer's lipophilic components to

concentrate and create surface imperfections [2].

Experimental Evaluation Protocol

The following workflow outlines a standard laboratory method you can adapt to quantitatively evaluate the

performance of Nopco NXZ in your specific latex system. This is based on the manufacturer's own

evaluation example [1].
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(Start Defoaming Tesa

1. Prepare 100g of latex
sample at target temperature
(25°C or 40°C)

2. Transfer to 500mL
graduated cylinder

3. Begin nitrogen bubbling
(0.5 L/min) through G4 glass filter

4. Allow foam to reach
predetermined height

5. Add 0.5mL of 5 mass%
dilution of Nopco NXZ

l

[6. Immediately record foam]

height over time

'

7. Analyze data: lower foam
volume indicates better performance

Click to download full resolution via product page

Procedure Details:
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e Sample Preparation: Measure 100g of your NBR latex (or the latex in question) into a 500mL
graduated cylinder. Maintain the sample at a constant temperature, typically 25°C or 40°C, as
specified in the evaluation method [1].

¢ Foam Generation: Introduce nitrogen gas through a G4 porosity glass filter at a fixed flow rate of 0.5
L/min to generate foam [1].

o Defoamer Addition: When the foam reaches a specific, pre-determined height, add 0.5 mL of a 5%
by mass dilution of Nopco NXZ [1].

o Data Collection: Record the foam height immediately after addition and continue to monitor over
time. The faster the foam collapses and the lower the final foam volume, the better the defoaming
performance [1].

Storage and Handling

¢ Shelf Life & Storage: While a specific shelf life for Nopco NXZ is not stated in the available
documents, similar industrial defoamers from the same manufacturer are recommended to be stored
between 15-30°C [4].

e Handling Precautions: For safe handling, it is generally advised to wear protective eyeglasses and
gloves. Ensure local ventilation is available. In case of skin contact, wash thoroughly with soap and
water. If contact with eyes occurs, rinse immediately with plenty of water and seek medical attention

[4].

Key Guidance Summary

For researchers, the key points for successfully using Nopco NXZ are:

e Application: Use at 0.1-0.3% on solid weight of emulsions/latexes [1].

e Evaluation: Employ a standardized test like the diffuser stone method for objective, quantitative
comparison [1].

¢ Troubleshooting: Focus on dosage, dispersion efficiency, and formulation compatibility if issues
arise [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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